Cas no 763058-36-2 (methyl 2-amino-4-(morpholin-4-yl)butanoate)
methyl 2-amino-4-(morpholin-4-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-(morpholin-4-yl)butanoate
- 4-Morpholinebutanoic acid, α-amino-, methyl ester
- Methyl 2-amino-4-morpholinobutanoate
-
- Inchi: 1S/C9H18N2O3/c1-13-9(12)8(10)2-3-11-4-6-14-7-5-11/h8H,2-7,10H2,1H3
- InChI Key: BJJYCBMJHHEERY-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)CC(N)C(=O)OC
Experimental Properties
- Density: 1.104±0.06 g/cm3(Predicted)
- Boiling Point: 310.5±42.0 °C(Predicted)
- pka: 7.53±0.35(Predicted)
methyl 2-amino-4-(morpholin-4-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854338-0.05g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-0.1g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-0.25g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-0.5g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-1.0g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 1g |
$871.0 | 2023-06-01 | ||
| Enamine | EN300-1854338-2.5g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-5.0g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 5g |
$2525.0 | 2023-06-01 | ||
| Enamine | EN300-1854338-10.0g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 10g |
$3746.0 | 2023-06-01 | ||
| Enamine | EN300-1854338-1g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1854338-5g |
methyl 2-amino-4-(morpholin-4-yl)butanoate |
763058-36-2 | 5g |
$2028.0 | 2023-09-18 |
methyl 2-amino-4-(morpholin-4-yl)butanoate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl 2-amino-4-(morpholin-4-yl)butanoate
Comprehensive Overview of Methyl 2-amino-4-(morpholin-4-yl)butanoate (CAS No. 763058-36-2)
Methyl 2-amino-4-(morpholin-4-yl)butanoate (CAS No. 763058-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and ester functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a butanoate backbone with a morpholin-4-yl substituent, makes it particularly valuable for drug discovery and medicinal chemistry applications.
In recent years, the demand for methyl 2-amino-4-(morpholin-4-yl)butanoate has surged due to its potential role in developing small-molecule therapeutics. Researchers are increasingly exploring its utility in targeting protein-protein interactions and modulating enzyme activity, which are hot topics in modern drug design. The compound’s ability to act as a building block for peptidomimetics has also made it a subject of interest in the field of bioactive compounds.
One of the most frequently searched questions related to this compound is: "What are the applications of methyl 2-amino-4-(morpholin-4-yl)butanoate in drug development?" The answer lies in its structural flexibility, which allows for the creation of derivatives with enhanced pharmacokinetic properties. For instance, the morpholine ring contributes to improved solubility and bioavailability, while the ester group facilitates further chemical modifications. These features align with the growing trend of fragment-based drug discovery, where small molecules like this are used to construct larger, more potent drugs.
Another area of interest is the compound’s potential in central nervous system (CNS) drug research. The morpholin-4-yl moiety is known to enhance blood-brain barrier penetration, a critical factor in developing treatments for neurological disorders. This aligns with current user searches such as "How does morpholine improve drug delivery to the brain?" and "What are the latest advancements in CNS-targeting compounds?" By addressing these queries, this overview highlights the compound’s relevance in cutting-edge research.
From a synthetic chemistry perspective, methyl 2-amino-4-(morpholin-4-yl)butanoate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, such as catalytic amination and microwave-assisted reactions. These approaches reduce waste and energy consumption, catering to the increasing demand for environmentally benign chemical processes. This trend is reflected in popular search terms like "Sustainable synthesis of morpholine derivatives" and "Green chemistry in pharmaceutical intermediates."
In summary, methyl 2-amino-4-(morpholin-4-yl)butanoate (CAS No. 763058-36-2) is a multifaceted compound with broad applications in drug discovery, CNS research, and sustainable chemistry. Its unique structural features and adaptability make it a valuable asset in modern scientific endeavors. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
763058-36-2 (methyl 2-amino-4-(morpholin-4-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)